Cas no 70059-51-7 (1-Aziridinecarboxamide,N-(1,1-dimethylethyl)-(9CI))

1-Aziridinecarboxamide,N-(1,1-dimethylethyl)-(9CI) structure
70059-51-7 structure
Product Name:1-Aziridinecarboxamide,N-(1,1-dimethylethyl)-(9CI)
CAS No:70059-51-7
MF:C7H14N2O
MW:142.198861598969
CID:853639
Update Time:2023-03-27

1-Aziridinecarboxamide,N-(1,1-dimethylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Aziridinecarboxamide,N-(1,1-dimethylethyl)-(9CI)
    • N-(tert-Butyl)aziridine-1-carboxamide
    • Inchi: 1S/C7H14N2O/c1-7(2,3)8-6(10)9-4-5-9/h4-5H2,1-3H3,(H,8,10)
    • InChI Key: OZHPENBMSIDDAY-UHFFFAOYSA-N
    • SMILES: N1(C(NC(C)(C)C)=O)CC1

Computed Properties

  • Exact Mass: 142.111
  • Monoisotopic Mass: 142.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.1A^2

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